Cas no 1261604-90-3 (2-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone)

• Product Name: 2-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone
• CAS No: 1261604-90-3
• MF: C₁₁H₈ClF₅O₃
• MW: 318.624440193176
• CID: 4989207
• Update Time: 2025-10-22

2-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone

• Inchi： 1S/C11H8ClF5O3/c1-5(12)9(18)7-3-2-6(20-11(15,16)17)4-8(7)19-10(13)14/h2-5,10H,1H3
• InChI Key： ITSFMGQKOJDRBW-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC(=CC=1OC(F)F)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 337
• XLogP3: 4.7
• Topological Polar Surface Area: 35.5

Additional information on 2-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone

Professional Introduction to 2-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone (CAS No. 1261604-90-3)

2-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone, with the CAS number 1261604-90-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a unique structural arrangement of chlorine, difluoromethoxy, and trifluoromethoxy substituents on a propiophenone backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the synthesis of various high-performance materials and bioactive molecules.

The structural motif of 2-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone is particularly noteworthy due to its ability to serve as a versatile building block in organic synthesis. The presence of multiple fluorinated groups enhances its reactivity and stability under various chemical conditions, making it an attractive candidate for further functionalization. Recent advancements in synthetic methodologies have demonstrated its utility in constructing complex molecular architectures, including heterocyclic compounds and polymers with tailored electronic and optical properties.

In the realm of pharmaceutical research, this compound has been explored for its potential applications in the development of novel therapeutic agents. The fluorine atoms introduce metabolic stability, which is a critical factor in drug design, while the chlorine substituent offers opportunities for further derivatization through nucleophilic substitution reactions. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory and anticancer properties. For instance, researchers have synthesized analogs that target specific enzymatic pathways involved in disease progression, highlighting the compound's potential as a lead molecule in drug discovery.

The role of fluorine-containing compounds in modern medicine cannot be overstated. Their unique electronic properties contribute to enhanced binding affinity and selectivity when incorporated into drug molecules. The specific arrangement of fluorine atoms in 2-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone allows for fine-tuning of these properties, making it an ideal candidate for designing next-generation therapeutics. Additionally, the compound's compatibility with green chemistry principles has been noted, as fluorinated intermediates can often be synthesized using catalytic processes that minimize waste and energy consumption.

From a materials science perspective, the compound's structure lends itself to applications in advanced functional materials. The propiophenone core is known for its ability to form stable radicals upon photochemical activation, which has implications for applications in organic electronics and photovoltaics. Researchers have recently investigated the use of 2-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone as a precursor for synthesizing conjugated polymers that exhibit high charge carrier mobility. These polymers are being explored for use in flexible electronics, solar cells, and light-emitting diodes (LEDs), where their ability to withstand harsh environmental conditions is crucial.

The synthesis of this compound involves multi-step organic transformations that require precise control over reaction conditions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the fluorinated groups efficiently. The use of such methodologies not only improves yield but also enhances the overall sustainability of the synthetic process. As the demand for high-purity compounds grows in pharmaceutical and industrial applications, optimizing synthetic routes for 2-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone remains an active area of research.

In conclusion, 2-Chloro-2'-(difluoromethoxy)-4'-(trifluoromethoxy)propiophenone (CAS No. 1261604-90-3) represents a fascinating example of how structural complexity can be leveraged to develop compounds with diverse applications. Its role as a synthetic intermediate in pharmaceuticals and advanced materials underscores its importance in modern chemistry. As research continues to uncover new methodologies for its synthesis and application, this compound is poised to remain at the forefront of scientific innovation.